Cas no 19527-13-0 (Methylene, nitro-(8CI,9CI))

• Product Name: Methylene, nitro-(8CI,9CI)
• CAS No: 19527-13-0
• MF: CHNO₂
• MW: 59.0241401195526
• CID: 234175
• PubChem ID: 177071
• Update Time: 2025-04-19

Methylene, nitro-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Methylene, nitro-(8CI,9CI)
• methylene, nitro-
• nitromethane
• 19527-13-0
• DTXSID1075195

• Inchi： 1S/CHNO2/c1-2(3)4/h1H
• InChI Key： AFMIYEXCCPCEKD-UHFFFAOYSA-N
• SMILES： [O-][N+]([CH])=O |^4:2|

Computed Properties

• Exact Mass: 61.01639
• Monoisotopic Mass: 61.016378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 27.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 0.1

Experimental Properties

• Density: 1.055
• Melting Point: -28.5 deg C
• Boiling Point: 85.1°Cat760mmHg
• Flash Point: 35°C
• PSA: 45.82